Cas no 1805130-60-2 (2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde)

• Product Name: 2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde
• CAS No: 1805130-60-2
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• CID: 4962652
• Update Time: 2025-06-15

2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde

• Inchi： 1S/C9H4F6O2/c10-8(11,12)5-2-6(9(13,14)15)7(17)1-4(5)3-16/h1-3,17H
• InChI Key： BYSBKQPCNUFNTQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC(=C(C(F)(F)F)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde

Introduction to 2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde (CAS No. 1805130-60-2)

2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde, with the chemical formula C₉H₃F₆O₂, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805130-60-2, possesses a unique structural framework characterized by the presence of two trifluoromethyl groups and a hydroxyl substituent on a benzaldehyde core. The combination of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The trifluoromethyl group, a key feature of this compound, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This characteristic has been widely exploited in medicinal chemistry to improve the pharmacokinetic profiles of active pharmaceutical ingredients (APIs). In recent years, there has been a surge in research focusing on fluorinated compounds due to their superior pharmacological properties compared to their non-fluorinated counterparts. The introduction of fluorine atoms into organic molecules can lead to modifications in electronic distribution, steric hindrance, and hydrogen bonding capabilities, all of which are critical factors in determining the biological activity of a compound.

2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde serves as a versatile building block in the synthesis of more complex molecules. Its aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases, heterocycles, and other pharmacologically relevant structures. The presence of both hydroxyl and trifluoromethyl groups provides multiple sites for chemical modification, enabling researchers to fine-tune the properties of the final product. This flexibility has made it an attractive candidate for exploring novel therapeutic agents.

In the realm of pharmaceutical research, this compound has been investigated for its potential role in developing new drugs targeting various diseases. For instance, studies have suggested that fluorinated aromatic aldehydes may exhibit anti-inflammatory, antimicrobial, and anticancer properties. The trifluoromethyl group's ability to modulate enzyme interactions has been particularly interesting to researchers seeking to develop enzyme inhibitors. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for receptor binding and drug-receptor affinity.

Recent advancements in computational chemistry have further enhanced the understanding of how 2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde interacts with biological targets. Molecular docking studies have been instrumental in predicting the binding modes and affinities of this compound with various proteins and enzymes. These studies have provided valuable insights into its potential as a lead compound for drug development. Furthermore, virtual screening techniques have been employed to identify novel derivatives with enhanced biological activity.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing advanced pesticides and herbicides. The trifluoromethyl group's contribution to metabolic stability makes it an ideal candidate for creating compounds that resist degradation by environmental factors. This property is particularly important in agrochemical applications where long-lasting efficacy is desired. Researchers have been exploring its use in synthesizing compounds that target specific enzymes involved in plant growth regulation.

The synthesis of 2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group transformations. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and hazardous byproducts. These environmentally friendly approaches align with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion,2,4-Bis(trifluoromethyl)-5-hydroxybenzaldehyde (CAS No. 1805130-60-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical science.